(1E)-N-cycloheptyl-2-phenylethene-1-sulfonamide
Overview
Description
(1E)-N-cycloheptyl-2-phenylethene-1-sulfonamide, commonly known as CEPE-1-S, is a novel small-molecule sulfonamide compound with a wide range of potential applications in the scientific research field. CEPE-1-S has been studied for its unique properties, such as its ability to interact with proteins and its potential use as a drug target.
Scientific Research Applications
CEPE-1-S has been studied for its potential applications in the scientific research field. It has been used as a ligand for protein-protein interactions and as a potential drug target. CEPE-1-S has also been studied for its ability to interact with certain enzymes and its potential to modulate the activity of certain enzymes. Additionally, CEPE-1-S has been studied for its potential to inhibit the growth of certain cancer cells.
Mechanism of Action
CEPE-1-S is known to interact with certain proteins, enzymes, and receptors in the body. It is believed to interact with certain enzymes, such as cytochrome P450, to modulate their activity. CEPE-1-S is also believed to interact with certain receptors, such as the G-protein-coupled receptor, to regulate the activity of certain pathways in the body. Additionally, CEPE-1-S has been studied for its potential to inhibit the growth of certain cancer cells.
Biochemical and Physiological Effects
CEPE-1-S has been studied for its potential biochemical and physiological effects. Studies have shown that CEPE-1-S can interact with certain proteins and enzymes, modulating their activity. Additionally, CEPE-1-S has been studied for its potential to inhibit the growth of certain cancer cells. CEPE-1-S has also been studied for its potential to modulate the activity of certain pathways in the body and its potential to regulate the activity of certain receptors, such as the G-protein-coupled receptor.
Advantages and Limitations for Lab Experiments
CEPE-1-S has several advantages and limitations for lab experiments. One of the advantages of using CEPE-1-S is its high solubility in aqueous solutions, which allows for easy handling and storage. Additionally, CEPE-1-S has a low toxicity, making it safe to use in lab experiments. However, CEPE-1-S has a limited shelf-life and is prone to degradation when exposed to light and heat. Additionally, CEPE-1-S is a relatively new compound, so there is limited information available on its properties and potential applications.
Future Directions
CEPE-1-S has a wide range of potential applications in the scientific research field. Future research should focus on exploring the potential of CEPE-1-S as a drug target, studying its interactions with proteins and enzymes, and understanding its potential to modulate the activity of certain pathways in the body. Additionally, future research should focus on the potential of CEPE-1-S to inhibit the growth of certain cancer cells and its potential to regulate the activity of certain receptors, such as the G-protein-coupled receptor. Additionally, future research should focus on exploring the potential of CEPE-1-S as a ligand for protein-protein interactions.
Synthesis Methods
CEPE-1-S is synthesized through a two-step process involving the reaction of a cycloheptyl-2-phenylethene-1-sulfonamide intermediate and a base. The first step involves the reaction of the intermediate and the base in a water/alcohol mixture, forming the desired CEPE-1-S. The second step involves the removal of the water/alcohol mixture and the purification of the compound. The yield of the process depends on the purity of the starting materials, the reaction conditions, and the reaction time.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (1E)-N-cycloheptyl-2-phenylethene-1-sulfonamide involves the reaction of cycloheptanone with phenylmagnesium bromide to form 1-phenylcycloheptanol. This intermediate is then reacted with tosyl chloride to form 1-phenylcycloheptene-1-sulfonyl chloride, which is then reacted with ammonia to form the final product.", "Starting Materials": [ "Cycloheptanone", "Phenylmagnesium bromide", "Tosyl chloride", "Ammonia" ], "Reaction": [ "Step 1: React cycloheptanone with phenylmagnesium bromide to form 1-phenylcycloheptanol.", "Step 2: React 1-phenylcycloheptanol with tosyl chloride to form 1-phenylcycloheptene-1-sulfonyl chloride.", "Step 3: React 1-phenylcycloheptene-1-sulfonyl chloride with ammonia to form (1E)-N-cycloheptyl-2-phenylethene-1-sulfonamide." ] } | |
CAS RN |
732271-67-9 |
Product Name |
(1E)-N-cycloheptyl-2-phenylethene-1-sulfonamide |
Molecular Formula |
C15H21NO2S |
Molecular Weight |
279.4 |
Purity |
95 |
Origin of Product |
United States |
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